1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride

• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-14-10-4-3-9(7-11(10)15-2)8-12(13)5-6-12;/h3-4,7H,5-6,8,13H2,1-2H3;1H
• InChI Key: ZVCSWYHSCGXDRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2(CC2)N)OC.Cl

Description

1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride is a chemical compound with the empirical formula C12H17NO2 · HCl and a molecular weight of 243.73 g/mol . This compound is known for its unique structure, which includes a cyclopropane ring and a dimethoxyphenyl group. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of 1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride typically involves multiple steps. One common synthetic route starts with the preparation of 3,4-dimethoxybenzaldehyde (veratraldehyde), which is then converted to 3,4-dimethoxycinnamic acid. This intermediate is further transformed into 3,4-dimethoxyphenylpropionic acid, followed by the formation of 3,4-dimethoxyphenylpropionamide, and finally, 3,4-dimethoxyphenethylamine . The final step involves the cyclopropanation of the amine to form the desired compound.

Chemical Reactions Analysis

1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethoxy groups can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

This compound is utilized in several scientific research fields:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with various biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-[(3,4-Dimethoxyphenyl)methyl]cyclopropan-1-amine hydrochloride can be compared to other similar compounds, such as:

• 1-[(3-Chlorophenyl)methyl]cyclopropan-1-amine hydrochloride
• 1-[(4-Fluorophenyl)methyl]cyclopropan-1-amine hydrochloride
• 1-[(4-(Trifluoromethoxy)phenyl)methyl]cyclopropan-1-amine hydrochloride

These compounds share a similar cyclopropane structure but differ in their substituents on the phenyl ring, which can lead to variations in their chemical and biological properties.